Cas no 52962-41-1 (1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-)
52962-41-1 structure
Product Name:1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-
CAS No:52962-41-1
MF:C9H13NO4S
MW:231.26882147789
CID:1580315
PubChem ID:14619920
Update Time:2025-04-21
1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-
- 3-(3-hydroxyanilino)propane-1-sulfonic acid
- MYIXTCOYKWNPBO-UHFFFAOYSA-N
- DTXSID30562287
- SCHEMBL11475109
- 3-(gamma-sulfopropylamino)-phenol
- 52962-41-1
-
- Inchi: 1S/C9H13NO4S/c11-9-4-1-3-8(7-9)10-5-2-6-15(12,13)14/h1,3-4,7,10-11H,2,5-6H2,(H,12,13,14)
- InChI Key: MYIXTCOYKWNPBO-UHFFFAOYSA-N
- SMILES: S(CCCNC1C=CC=C(C=1)O)(=O)(=O)O
Computed Properties
- Exact Mass: 231.05659
- Monoisotopic Mass: 231.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 95Ų
Experimental Properties
- PSA: 86.63
1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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